![molecular formula C15H11N3O2S B2671164 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide CAS No. 338975-41-0](/img/structure/B2671164.png)
2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide, also known as BTAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Heterocyclic Compound Synthesis
The synthesis of heterocyclic compounds, particularly those containing 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide, is a significant area of research. These compounds are important in the design of biologically active compounds, exhibiting a range of activities from anti-inflammatory and analgesic properties to bacteriostatic and fungistatic effects (A. Amardeep, 2013).
Microwave-Assisted Synthesis
Microwave irradiation techniques have been employed to synthesize derivatives of 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide. This method is advantageous for its rapid and efficient production of compounds with diverse biological activities, including antitumor and antibacterial properties (D. Ashok et al., 2006).
Structure-Activity Relationships
Research has also delved into the structure-activity relationships of these compounds. For example, modifications to the benzothiazole ring have been explored to enhance metabolic stability and pharmacological effectiveness, particularly in the context of inhibitors for specific targets like PI3Kα and mTOR (Markian M. Stec et al., 2011).
Antimicrobial Activities
The antimicrobial properties of 2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide derivatives have been widely studied. These compounds have shown promising activities against various microbial strains, underscoring their potential in developing new antimicrobial agents (M. Gouda et al., 2010).
Intramolecular Cyclization
Intramolecular cyclization processes involving these compounds have been investigated, leading to the synthesis of novel pyridin-2(1H)-ones. Such chemical transformations open up new possibilities in the synthesis of structurally diverse and biologically active molecules (O. A. Savchenko et al., 2020).
Theoretical and Computational Studies
Computational studies and molecular docking have been conducted to understand the interaction and reactivity of these compounds with biological targets. Such research helps in predicting the biological activity and optimizing the molecular structures for enhanced efficacy (Asmaa M. Fahim and Eman H. I. Ismael, 2021).
properties
IUPAC Name |
2-(4-oxo-1,3-benzothiazin-2-yl)-N-pyridin-3-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O2S/c19-13(17-10-4-3-7-16-9-10)8-14-18-15(20)11-5-1-2-6-12(11)21-14/h1-7,9H,8H2,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQYPFJZQBGGGIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N=C(S2)CC(=O)NC3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-oxo-4H-1,3-benzothiazin-2-yl)-N-(3-pyridinyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.